Cas no 95500-68-8 (L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester)

• Product Name: L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester
• CAS No: 95500-68-8
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 1985886
• Update Time: 2025-11-01

L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester
• (S)-tert-butyl 1-((S)-2-amino-3-methylbutanoyl)pyrrolidine-2-carboxylate(WXG02734)
• (S)-tert-butyl 1-((S)-2-amino-3-methylbutanoyl)pyrrolidine-2-carboxylate
• L-valyl-L-proline tert-butyl ester

• Inchi： 1S/C14H26N2O3/c1-9(2)11(15)12(17)16-8-6-7-10(16)13(18)19-14(3,4)5/h9-11H,6-8,15H2,1-5H3/t10-,11-/m0/s1
• InChI Key： GJFKAKDMDPBXIS-QWRGUYRKSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester

Comprehensive Overview of L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester (CAS No. 95500-68-8)

L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester (CAS No. 95500-68-8) is a specialized peptide derivative widely utilized in pharmaceutical research, organic synthesis, and biochemical applications. This compound, often referred to as a protected amino acid ester, plays a pivotal role in peptide coupling reactions due to its unique structural properties. The 1,1-dimethylethyl ester (tert-butyl ester) group enhances solubility and stability, making it a preferred choice for solid-phase peptide synthesis (SPPS) and drug development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. Researchers frequently search for high-purity peptide intermediates like CAS No. 95500-68-8 to optimize yield and minimize side reactions. Its compatibility with Fmoc/tBu protection strategies aligns with modern green chemistry trends, reducing the need for hazardous reagents. This compound is also explored in nutraceutical formulations, where its potential bioactive properties are under investigation.

The molecular structure of L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester incorporates both proline and valine residues, which are critical for modulating peptide conformation and bioavailability. Studies highlight its utility in designing cyclic peptides and peptidomimetics, addressing challenges like enzymatic degradation. As the pharmaceutical industry shifts toward targeted drug delivery, this compound’s role in creating cell-penetrating peptides (CPPs) has gained attention.

From a synthetic perspective, CAS No. 95500-68-8 is valued for its stereochemical purity and compatibility with automated synthesizers. Its application extends to catalysis and asymmetric synthesis, where it serves as a chiral auxiliary. Recent publications emphasize its use in macrocyclization reactions, a technique pivotal for developing therapeutic peptides with enhanced binding affinity.

Environmental and regulatory considerations are increasingly shaping the use of peptide intermediates. L-Proline, 1-L-valyl-, 1,1-dimethylethyl ester aligns with REACH and FDA guidelines for Good Manufacturing Practice (GMP), ensuring its suitability for clinical-grade production. Its low toxicity profile and biodegradability further support its adoption in sustainable chemistry initiatives.

In summary, CAS No. 95500-68-8 represents a versatile building block in peptide science, bridging gaps between academic research and industrial applications. Its relevance in drug discovery, biomaterials, and enzyme engineering underscores its importance in contemporary scientific endeavors.